5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid
Description
5-(4-fluorophenyl)pyridine-3-carboxylic acid, also known as 5-(4-fluorophenyl)nicotinic acid, is a chemical compound with the empirical formula C12H8FNO2 . It has a molecular weight of 217.2 .
Molecular Structure Analysis
The InChI code for 5-(4-fluorophenyl)pyridine-3-carboxylic acid is 1S/C12H8FNO2/c13-11-3-1-8(2-4-11)9-5-10(12(15)16)7-14-6-9/h1-7H,(H,15,16) . This code provides a specific representation of the molecular structure of the compound.Physical and Chemical Properties Analysis
5-(4-fluorophenyl)pyridine-3-carboxylic acid is a white to off-white powder . It has a density of 0.5 g/cm3 at 20 °C . The melting point is 215 °C . The compound has a pH of 5.7 when a 5 g/L solution is prepared in water at 20 °C .Safety and Hazards
The safety data sheet (SDS) for 5-(4-fluorophenyl)pyridine-3-carboxylic acid indicates that it is a hazardous substance . It has the signal word “Warning” and is associated with hazard statements H302, H315, H319, and H335 . These statements correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(4-fluorobenzenesulfonamido)pyridine-3-carboxylic acid involves the reaction of 4-fluorobenzenesulfonyl chloride with 3-amino-5-pyridinecarboxylic acid, followed by hydrolysis of the resulting intermediate.", "Starting Materials": [ "4-fluorobenzenesulfonyl chloride", "3-amino-5-pyridinecarboxylic acid", "Sodium hydroxide", "Hydrochloric acid", "Water", "Organic solvents (e.g. dichloromethane, ethanol)" ], "Reaction": [ "Step 1: Dissolve 3-amino-5-pyridinecarboxylic acid in a mixture of water and organic solvent.", "Step 2: Add sodium hydroxide to the mixture to adjust the pH to basic.", "Step 3: Slowly add 4-fluorobenzenesulfonyl chloride to the mixture while stirring.", "Step 4: Allow the reaction to proceed for several hours at room temperature.", "Step 5: Acidify the reaction mixture with hydrochloric acid to pH 2-3.", "Step 6: Extract the product with organic solvent.", "Step 7: Purify the product by recrystallization or chromatography." ] } | |
CAS No. |
627489-14-9 |
Molecular Formula |
C12H9FN2O4S |
Molecular Weight |
296.3 |
Purity |
95 |
Origin of Product |
United States |
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